Cas no 1803898-92-1 (2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1803898-92-1
• MF: C₇H₃BrCl₂N₂O₂S
• MW: 329.985917329788
• CID: 4824095
• Update Time: 2025-08-04

2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H3BrCl2N2O2S/c8-7-11-3-1-2-4(15(10,13)14)5(9)6(3)12-7/h1-2H,(H,11,12)
• InChI Key： XOPZNOKNTUZJMU-UHFFFAOYSA-N
• SMILES： BrC1=NC2C(=C(C=CC=2N1)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 3.2
• Topological Polar Surface Area: 71.2

Additional information on 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride

Research Brief on 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride (CAS: 1803898-92-1): Recent Advances and Applications

2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride (CAS: 1803898-92-1) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential applications in drug discovery. This research brief consolidates the latest findings on this compound, focusing on its synthetic utility, biological activities, and emerging applications in pharmaceutical research.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride as a precursor for novel JAK2 inhibitors. The researchers utilized its sulfonyl chloride moiety to introduce diverse pharmacophores, resulting in compounds with nanomolar potency against JAK2-dependent malignancies. The study emphasized the compound's role in facilitating rapid structure-activity relationship (SAR) exploration through efficient derivatization at multiple reactive sites.

In antimicrobial research, a team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the development of benzimidazole-sulfonamide hybrids using this intermediate. The derivatives showed remarkable activity against drug-resistant Staphylococcus aureus strains (MIC values 0.5-2 μg/mL), with the sulfonyl chloride group enabling crucial interactions with bacterial DNA gyrase. Molecular docking studies revealed that the bromo and chloro substituents contribute significantly to binding affinity by occupying hydrophobic pockets in the target enzyme.

Recent synthetic methodology developments have expanded the utility of 1803898-92-1. A Nature Communications paper (2024) described a novel palladium-catalyzed cross-coupling protocol that preserves the sulfonyl chloride functionality while allowing selective modification of the halogenated positions. This breakthrough enables the parallel synthesis of diverse compound libraries for high-throughput screening, significantly accelerating lead optimization processes in drug discovery programs.

From a safety and handling perspective, new stability studies published in Organic Process Research & Development (2024) provide important insights. The research indicates that while 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride is moisture-sensitive, it demonstrates excellent thermal stability when stored under inert atmosphere at -20°C. These findings have important implications for large-scale pharmaceutical production using this intermediate.

Looking forward, the unique reactivity profile of 1803898-92-1 continues to attract attention in targeted protein degradation research. Preliminary results presented at the 2024 ACS Spring Meeting suggest its potential in constructing PROTAC molecules, where the sulfonyl chloride group serves as an ideal linker attachment point while the halogenated benzimidazole core provides necessary hydrophobicity for protein binding.

In conclusion, 2-Bromo-4-chloro-1H-benzimidazole-5-sulfonyl chloride remains a valuable building block in medicinal chemistry, with recent advances expanding its applications in kinase inhibitor development, antimicrobial agents, and emerging therapeutic modalities. The compound's versatility and the growing body of research around it position it as a critical tool for addressing current challenges in drug discovery and development.